Cas no 1363381-98-9 (N-methyl-2-oxaspiro[3.3]heptan-6-amine)

• Product Name: N-methyl-2-oxaspiro[3.3]heptan-6-amine
• CAS No: 1363381-98-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD22419341
• CID: 4591054
• PubChem ID: 72207505
• Update Time: 2025-05-19

N-methyl-2-oxaspiro[3.3]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-(METHYLAMINO)-2-OXA-SPIRO[3.3]HEPTANE
• N-methyl-2-oxaspiro[3.3]heptan-6-amine
• CS2271
• PB27320
• 6-(Methylamino)-2-oxaspiro[3.3]heptane
• A919228
• 1363381-98-9
• AS-46586
• CS-0048806
• AKOS025311398
• SCHEMBL16579988

• MDL： MFCD22419341
• Inchi： 1S/C7H13NO/c1-8-6-2-7(3-6)4-9-5-7/h6,8H,2-5H2,1H3
• InChI Key： ZBMFDDVABBAHCI-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CC(C2)NC

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3

N-methyl-2-oxaspiro[3.3]heptan-6-amine Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on N-methyl-2-oxaspiro[3.3]heptan-6-amine

Recent Advances in the Study of N-methyl-2-oxaspiro[3.3]heptan-6-amine (CAS: 1363381-98-9) and Its Applications in Chemical Biology and Medicine

In recent years, the compound N-methyl-2-oxaspiro[3.3]heptan-6-amine (CAS: 1363381-98-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic amine derivative has shown promising potential in various therapeutic applications, particularly as a building block for novel drug candidates. The unique structural features of this compound, including its spirocyclic core and amine functionality, make it an attractive scaffold for the development of small-molecule modulators targeting biologically relevant pathways.

Recent studies have focused on the synthesis and optimization of N-methyl-2-oxaspiro[3.3]heptan-6-amine derivatives to enhance their pharmacological properties. One notable advancement is the development of efficient synthetic routes that allow for the scalable production of this compound and its analogs. Researchers have employed strategies such as ring-closing metathesis and reductive amination to achieve high yields and purity, which are critical for further biological evaluation.

The biological activity of N-methyl-2-oxaspiro[3.3]heptan-6-amine has been explored in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that this compound exhibits modulatory effects on neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its CNS applications, N-methyl-2-oxaspiro[3.3]heptan-6-amine has been investigated for its role in cancer therapy. Recent research indicates that certain derivatives of this compound can inhibit key enzymes involved in tumor progression, such as histone deacetylases (HDACs) and protein kinases. These inhibitory effects have been demonstrated in various cancer cell lines, highlighting the compound's potential as a lead structure for anticancer drug development.

Another area of interest is the use of N-methyl-2-oxaspiro[3.3]heptan-6-amine in the design of prodrugs and drug delivery systems. Its spirocyclic structure provides a stable framework that can be functionalized to improve solubility, bioavailability, and targeted delivery. Researchers have successfully conjugated this compound with other pharmacophores to create hybrid molecules with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of N-methyl-2-oxaspiro[3.3]heptan-6-amine-based therapeutics. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-methyl-2-oxaspiro[3.3]heptan-6-amine (CAS: 1363381-98-9) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural properties and diverse biological activities make it a valuable candidate for the development of novel therapeutics. Ongoing research efforts are expected to uncover new applications and optimize its pharmacological profile, paving the way for future breakthroughs in drug discovery.